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Compound of Interest

Compound Name: 2-n-Octylthiophene

Cat. No.: B1209704

Chemical Identifier;: CAS Number 880-36-4

This technical guide provides a comprehensive overview of 2-n-Octylthiophene, focusing on
its chemical and physical properties, safety data, and relevant experimental protocols. The
information is intended for researchers, scientists, and professionals in drug development and
material sciences.

Chemical and Physical Properties

2-n-Octylthiophene is a derivative of thiophene, an aromatic heterocyclic compound. The
addition of an octyl group influences its physical properties, making it a key building block in the
synthesis of organic electronic materials, such as conductive polymers.

Table 1: Physical and Chemical Properties of 2-n-Octylthiophene
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Property Value Source

CAS Number 880-36-4 [112][3114]

Molecular Formula C12H20S [1112][3][5]

Molecular Weight 196.35 g/mol [2][3][4][6]
Colorless to light yellow clear

Appearance . [71[8]
liquid

Density 0.921 - 0.934 g/cm3 [11[3]114]

_ _ -44.22 °C t0 -19.15 °C

Melting Point . [1][3][8]

(estimated)
N ) 127-129 °C at 12 mmHg;

Boiling Point [11[3][4]
265.1 °C at 760 mmHg

Flash Point 79.6 °Cto 81.11 °C [31[7]

Refractive Index

1.490-1.494 @ 20 °C

[1]141[7]

Water Solubility

0.5104 mg/L @ 25 °C

(estimated)

[7]

LogP (o/w)

4.65 - 5.81 (estimated)

[1](7]

Storage Temperature 0-10°C; 2-8°C recommended [11141e1r8l

Safety and Hazard Information

The safety data for 2-n-Octylthiophene indicates that it should be handled with care in a
laboratory setting. While some sources classify it as non-hazardous, others suggest it can
cause irritation.[9][10][11] It is prudent to follow standard laboratory safety procedures.

Table 2: Hazard Identification and Precautionary Statements
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GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statement Statement
GHSO07 P280: Wear
) o ] ) H315: Causes ]
Skin Irritation (Exclamation Warning o protective
skin irritation.
Mark) gloves.[11]
GHSO07 H319: Causes

P280: Wear eye

Eye Irritation (Exclamation Warning serious eye ]
o protection.[12]
Mark) irritation.[11][12]
) GHSO07 H335: May P261: Avoid
Respiratory ) ] ] )
o (Exclamation Warning cause respiratory  breathing
[rritation o
Mark) irritation. vapours.[13]

2.1 First-Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][11] Seek medical attention if irritation
persists.[13]

¢ In case of skin contact: Remove contaminated clothing and flush skin with plenty of water for
at least 15 minutes.[9] Wash with soap and water.[14]

 If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[9] If not
breathing, give artificial respiration.[9]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of
water or milk.[9] Never give anything by mouth to an unconscious person.[9][14]

2.2 Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][14]

o Specific hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and sulfur oxides may be generated.[9][15] Vapors may form explosive mixtures with
air.[15]
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e Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9][14][15]

2.3 Handling and Storage

Handling: Work in a well-ventilated area or under a chemical fume hood.[9][13] Avoid contact
with skin, eyes, and clothing.[9] Do not inhale vapors or mists.[13] Keep away from heat,
sparks, and open flames.[13][15]

Storage: Store in a cool, dry, and well-ventilated place.[9][13][16] Keep the container tightly
closed and sealed in a dry environment.[8][13] Recommended storage is between 2-8°C.[6]

[8]
2.4 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9][15]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[9][15][17]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[9][15][18]

Experimental Protocols
Synthesis of 2-n-Octylthiophene

A common method for the synthesis of 2-n-Octylthiophene involves the reaction of thiophene
with an alkylating agent.

Protocol:

e Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve thiophene in anhydrous tetrahydrofuran (THF)
or hexane.
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e Lithiation: Cool the solution to -80°C in a dry ice/acetone bath under an inert atmosphere
(nitrogen or argon).

» Addition of n-Butyllithium: Add n-butyllithium (n-BuLi) dropwise to the cooled solution over a
period of 15 minutes. Stir the mixture at this temperature for an additional 15 minutes to
ensure complete lithiation.[1]

o Alkylation: Add 1-bromo-octane dropwise to the reaction mixture.

» Reaction Progression: Allow the mixture to slowly warm to room temperature and stir
overnight.

e Quenching: Carefully quench the reaction by adding water or a saturated ammonium
chloride solution.

o Extraction: Extract the product with an organic solvent such as diethyl ether or hexane.

 Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate, and concentrate under reduced pressure. The crude product can be further purified
by column chromatography or distillation.

Mandatory Visualizations

Thiophene in THF/Hexane

Lithiation

~ (-80°C, 0.25h) 2-lithiothiophene intermediate

w—» 2-n-Octylthiophene
1-Bromo-octane

n-Butyllithium (n-BuLi)

Click to download full resolution via product page

Caption: Synthetic workflow for 2-n-Octylthiophene.
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4 Preparation A
1. Review Safety Data Sheet (SDS)
2. Don Personal Protective
Equipment (PPE)
- /

Hangling

3. Work in Ventilated Area
(Fume Hood)

4. Avoid Skin/Eye Contact
and Inhalation

5. Keep Away from
Ignition Sources

4 Post-Handling )

6. Store Properly
(Cool, Dry, Sealed)

7. Dispose of Waste
According to Regulations

- /

Click to download full resolution via product page

Caption: Logical workflow for safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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